2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride
Overview
Description
2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride, also known as 5-F-AMB, is a synthetic derivative of the natural amino acid L-glutamate. It is an agonist of the group II metabotropic glutamate receptor (mGluR2/3), and is used in scientific research to study the role of these receptors in the central nervous system. 5-F-AMB has been found to have a wide range of pharmacological effects, including neuroprotection, anticonvulsant activity, and antidepressant properties.
Scientific Research Applications
2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride has been used in a variety of scientific research applications, including the study of the role of mGluR2/3 in the central nervous system. It has been used to study the effects of mGluR2/3 activation in animal models of depression and anxiety, as well as in the study of neurodegenerative diseases such as Parkinson's and Alzheimer's. 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride has also been used to study the effects of mGluR2/3 activation in animal models of epilepsy and schizophrenia.
Mechanism of Action
The mechanism of action of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride is thought to involve the activation of mGluR2/3 receptors. Activation of these receptors leads to the release of intracellular calcium, which activates a variety of downstream signaling pathways. These pathways are thought to be involved in the effects of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride, including neuroprotection, anticonvulsant activity, and antidepressant properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride are thought to involve the activation of mGluR2/3 receptors. Activation of these receptors leads to the release of intracellular calcium, which activates a variety of downstream signaling pathways. These pathways are thought to be involved in the effects of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride, including neuroprotection, anticonvulsant activity, and antidepressant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride in lab experiments include its high selectivity for mGluR2/3, its low toxicity, and its ability to activate mGluR2/3 receptors in a dose-dependent manner. However, it is important to note that 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride has been found to have some off-target effects, such as the activation of other glutamate receptors and the inhibition of certain enzymes.
Future Directions
For research using 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride include further investigation of its effects on neurodegenerative diseases, its effects on mood disorders, and its potential use as a therapeutic agent for the treatment of neurological disorders. It may also be useful in the study of the role of mGluR2/3 in synaptic plasticity and learning and memory. Additionally, further research into the mechanism of action of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride and its off-target effects may lead to the development of more selective and potent agonists of mGluR2/3.
Synthesis Methods
The synthesis of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride begins with the reaction of 3-methylbutanoic acid with 5-fluoropyridine. This reaction yields the intermediate product, 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid. This intermediate is then reacted with hydrochloric acid to form the final product, 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride involves the reaction of 5-fluoropyridine-2-carbaldehyde with 2-amino-3-methylbutanoic acid, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "5-fluoropyridine-2-carbaldehyde", "2-amino-3-methylbutanoic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-fluoropyridine-2-carbaldehyde is reacted with 2-amino-3-methylbutanoic acid in the presence of a suitable solvent and a catalyst to form the desired product.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of 2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid." ] } | |
CAS RN |
2758000-35-8 |
Product Name |
2-amino-3-(5-fluoropyridin-2-yl)-3-methylbutanoic acid dihydrochloride |
Molecular Formula |
C10H15Cl2FN2O2 |
Molecular Weight |
285.1 |
Purity |
95 |
Origin of Product |
United States |
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